N-(4-fluorophenyl)-2-((1-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[1-(4-methoxyphenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C18H16FN3O2S/c1-24-16-8-6-15(7-9-16)22-11-10-20-18(22)25-12-17(23)21-14-4-2-13(19)3-5-14/h2-11H,12H2,1H3,(H,21,23)
• InChI Key: XSMBEYDZYJTRSL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C=CN=C2SCC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C18H16FN3O2S
• Molecular Weight: 357.4 g/mol

Description

N-(4-fluorophenyl)-2-((1-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a thioacetamide derivative that has been synthesized using various methods.

Scientific Research Applications

Synthesis and Anticancer Properties

N-(4-fluorophenyl)-2-((1-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide and its analogs have been synthesized and studied for their potential anticancer properties. The research by Abu-Melha (2021) focused on the synthesis of a series of N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds, which were evaluated for their cytotoxic activities against various cancer cell lines. The study revealed that certain derivatives exhibited significant cytotoxic effects against breast cancer, highlighting the potential of these compounds in cancer treatment research. The synthesis involved heterocyclization of precursors, and the structural and spectral features were examined using DFT calculations, with the cytotoxic activities assessed through in vitro studies on cancer cell lines (Abu-Melha, 2021).

Anti-inflammatory Applications

Research by Sunder and Maleraju (2013) explored the synthesis of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)acetamide derivatives. These compounds were evaluated for their anti-inflammatory activities, revealing that some derivatives showed significant anti-inflammatory effects. This work contributes to the understanding of the structure-activity relationship in the development of new anti-inflammatory agents (Sunder & Maleraju, 2013).

Potential VEGF-A Inhibition

Prashanth et al. (2014) synthesized a series of compounds, including 2-(4-benzoyl-phenoxy)-N-(4-phenyl-thiazol-2-yl)-acetamides, which were evaluated for their cytotoxicity and potential as VEGF-A inhibitors. The study identified a leading compound with promising antiproliferative effects, suggesting a novel approach to VEGF-A inhibition and potential applications in cancer therapy (Prashanth et al., 2014).